Methyl 6-(2,6-difluorophenyl)-5-fluoropicolinate
Overview
Description
Methyl 6-(2,6-difluorophenyl)-5-fluoropicolinate is a useful research compound. Its molecular formula is C13H8F3NO2 and its molecular weight is 267.20 g/mol. The purity is usually 95%.
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Scientific Research Applications
Neuroimaging : Methyl 6-(2,6-difluorophenyl)-5-fluoropicolinate is utilized in the production of [18 F]MK-6240, a potent and selective PET radiopharmaceutical for detecting human neurofibrillary tangles, which is compliant with FDA and US Pharmacopeia standards for human use (Collier et al., 2017).
Enzyme Inhibition : Fluoro ketones, including this compound, are effective inhibitors of various hydrolytic enzymes. This makes them valuable in drug discovery and pharmacological research, particularly in the study of acetylcholinesterase, zinc metallo- and aspartylproteases, and carboxypeptidase A (Gelb et al., 1985).
Materials Science : In the field of materials science, blue phosphorescent iridium complexes based on 2-(fluoro substituted phenyl)-4-methylpyridines, including derivatives of this compound, exhibit bright blue-to-green luminescence at room temperature. The luminescence characteristics can be fine-tuned through modifications of the fluorine and methyl groups (Xu et al., 2009).
Chemical Synthesis : This compound is involved in various synthetic processes. For example, electrochemical fluorination of certain derivatives leads to the production of F-acid fluorides and new nitrogen-containing F-carboxylic acids (Takashi et al., 1998). Additionally, ionic liquids can accelerate the fluorination of methylated uracils, enhancing the production efficiency of fluorouracils (Borodkin et al., 2016).
Pharmaceutical Development : In pharmaceutical research, Gold(I)-catalyzed asymmetric aldol reactions of isocyanoacetic acid derivatives with fluoroaryl aldehydes, which include compounds related to this compound, are used for the synthesis of fluoro-phenylserines (Soloshonok et al., 1996). Voriconazole, a novel broad-spectrum triazole antifungal agent, can also be synthesized through a process involving the fluorination of related compounds (Butters et al., 2001).
Properties
IUPAC Name |
methyl 6-(2,6-difluorophenyl)-5-fluoropyridine-2-carboxylate | |
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InChI |
InChI=1S/C13H8F3NO2/c1-19-13(18)10-6-5-9(16)12(17-10)11-7(14)3-2-4-8(11)15/h2-6H,1H3 | |
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InChI Key |
HFGZDGLJAHNTNI-UHFFFAOYSA-N | |
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Canonical SMILES |
COC(=O)C1=NC(=C(C=C1)F)C2=C(C=CC=C2F)F | |
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Molecular Formula |
C13H8F3NO2 | |
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Molecular Weight |
267.20 g/mol | |
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Synthesis routes and methods
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